N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichloro-4-ethoxybenzenesulfonamide

• Molecular Formula: C16H15Cl2NO5S
• Molecular Weight: 404.3 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichloro-4-ethoxybenzenesulfonamide
• InChI: InChI=1S/C16H15Cl2NO5S/c1-2-22-14-6-12(18)16(7-11(14)17)25(20,21)19-8-10-3-4-13-15(5-10)24-9-23-13/h3-7,19H,2,8-9H2,1H3
• InChI Key: KOCNFZBSJAJMIP-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1Cl)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3)Cl

Description

N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichloro-4-ethoxybenzenesulfonamide, also known as BDBES, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BDBES is a sulfonamide derivative that has been synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichloro-4-ethoxybenzenesulfonamide inhibits the activity of CA IX by binding to its active site and preventing the conversion of carbon dioxide to bicarbonate. This leads to a decrease in intracellular pH, which in turn inhibits the growth and survival of cancer cells. This compound has also been found to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent inhibitory activity against CA IX, with an IC50 value of 0.84 μM. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo, with an IC50 value of 0.5 μM and a tumor growth inhibition rate of 62%, respectively. This compound has been found to induce apoptosis in cancer cells by activating the intrinsic apoptotic pathway, as evidenced by the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichloro-4-ethoxybenzenesulfonamide has several advantages as a research tool, including its potent inhibitory activity against CA IX, its ability to inhibit the growth of cancer cells, and its ability to induce apoptosis in cancer cells. However, this compound also has some limitations, including its low solubility in aqueous solutions, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the research and development of N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichloro-4-ethoxybenzenesulfonamide, including the synthesis of analogs with improved solubility and potency, the investigation of its potential applications in other types of cancer, and the exploration of its mechanism of action in more detail. This compound may also have potential applications in other fields, such as agriculture and environmental science, which should be explored in future research.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichloro-4-ethoxybenzenesulfonamide is synthesized through a specific method that involves the reaction of 2,5-dichloro-4-ethoxybenzenesulfonyl chloride with 1,3-benzodioxole-5-methanol in the presence of triethylamine. The reaction takes place in anhydrous dichloromethane at room temperature and is followed by the addition of sodium hydroxide solution to the reaction mixture. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2,5-dichloro-4-ethoxybenzenesulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and chemical biology. This compound has been found to exhibit potent inhibitory activity against carbonic anhydrase IX (CA IX), a transmembrane protein that is overexpressed in many types of cancer. This compound has also been found to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.